Cas no 2029532-27-0 (benzyl N-(3-oxo-4-phenylbutan-2-yl)carbamate)

• Product Name: benzyl N-(3-oxo-4-phenylbutan-2-yl)carbamate
• CAS No: 2029532-27-0
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 5630994
• PubChem ID: 17906680
• Update Time: 2025-06-12

benzyl N-(3-oxo-4-phenylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-oxo-4-phenylbutan-2-yl)carbamate
• 2029532-27-0
• EN300-28289755

• Inchi： 1S/C18H19NO3/c1-14(17(20)12-15-8-4-2-5-9-15)19-18(21)22-13-16-10-6-3-7-11-16/h2-11,14H,12-13H2,1H3,(H,19,21)
• InChI Key： VFKQKRQRGNVXMS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)C(CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(3-oxo-4-phenylbutan-2-yl)carbamate

Introduction to Benzyl N-(3-oxo-4-phenylbutan-2-yl)carbamate (CAS No. 2029532-27-0)

Benzyl N-(3-oxo-4-phenylbutan-2-yl)carbamate, a compound with the chemical formula C₁₇H₁₇NO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl group and its N-(3-oxo-4-phenylbutan-2-yl) moiety, which contribute to its unique chemical properties and potential biological activities. The CAS number 2029532-27-0 uniquely identifies this substance, ensuring precise classification and communication within the scientific community.

The synthesis of Benzyl N-(3-oxo-4-phenylbutan-2-yl)carbamate involves a series of well-defined chemical reactions that highlight the importance of organic synthesis techniques. The presence of the 3-oxo-4-phenylbutan-2-yl group suggests a structural framework that may mimic natural products or bioactive molecules, making it a valuable candidate for further investigation in drug discovery.

In recent years, there has been growing interest in carbamate derivatives due to their diverse pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various therapeutic agents, including pesticides and pharmaceuticals. The specific structure of Benzyl N-(3-oxo-4-phenylbutan-2-yl)carbamate positions it as a potential lead compound for developing new treatments targeting various diseases.

One of the most compelling aspects of this compound is its potential application in neurological research. The benzyl group and the 3-oxo moiety are often found in molecules that interact with central nervous system receptors. Preliminary studies suggest that Benzyl N-(3-oxo-4-phenylbutan-2-yl)carbamate may have effects on enzymes and receptors involved in neurodegenerative diseases. These findings are particularly intriguing given the increasing prevalence of conditions such as Alzheimer's and Parkinson's disease worldwide.

The 4-phenylbutanoyl part of the molecule adds another layer of complexity, potentially influencing its solubility, bioavailability, and metabolic pathways. This structural feature is critical for understanding how the compound might behave within biological systems. Researchers are exploring various derivatives to optimize these properties, aiming to enhance efficacy while minimizing side effects.

Advances in computational chemistry have also played a crucial role in studying Benzyl N-(3-oxylo - 4 - pheny but an - 2 - yl) carbamate. Molecular modeling techniques allow scientists to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into potential drug-receptor binding affinities and mechanisms of action, accelerating the drug discovery process.

In addition to its pharmacological potential, Benzyl N-(3-oxylo - 4 - pheny but an - 2 - yl) carbamate has shown promise in antimicrobial research. The unique structural motifs present in this compound may contribute to its ability to disrupt bacterial cell membranes or inhibit key enzymatic processes. Such properties make it an attractive candidate for developing novel antibiotics to combat resistant strains of bacteria.

The synthesis and characterization of this compound also highlight the importance of high-performance analytical techniques. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of Benzyl N-(3-oxylo - 4 - pheny but an - 2 - yl) carbamate. These tools provide detailed information about molecular geometry and electronic properties, which are critical for understanding its behavior.

Recent publications have begun to explore the synthetic pathways for producing Benzyl N-(3-oxylo - 4 - pheny but an - 2 - yl) carbamate on a larger scale. Efficient synthetic routes are necessary for both laboratory research and potential industrial applications. Researchers are focusing on optimizing reaction conditions to improve yield and reduce byproduct formation, ensuring a sustainable supply of this valuable compound.

The future prospects for Benzyl N-(3-oxylo - 4 - pheny but an - 2 - yl) carbamate are promising, with ongoing studies aimed at uncovering new therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical trials and ultimately bringing new treatments to patients in need. The compound's unique structure and demonstrated biological activity make it a cornerstone in modern pharmaceutical research.